Cas no 213478-56-9 (Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester)

• Product Name: Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester
• CAS No: 213478-56-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 242694
• PubChem ID: 13028439
• Update Time: 2025-08-03

Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester
• Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester (9CI)
• SB22513
• 213478-56-9
• ethyl 2-oxocyclobutane-1-carboxylate
• SY254426
• Ethyl 2-oxocyclobutanecarboxylate
• MFCD08703348
• Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester
• Ethyl2-oxocyclobutanecarboxylate
• CS-0057114
• 2-Oxo-cyclobutanecarboxylic acid ethyl ester

• Inchi： 1S/C7H10O3/c1-2-10-7(9)5-3-4-6(5)8/h5H,2-4H2,1H3
• InChI Key： DDRQHBOROQVYLJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CC1)=O)=O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on Cyclobutanecarboxylicacid, 2-oxo-, ethyl ester

Exploring the Properties and Applications of Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester (CAS No. 213478-56-9)

Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester (CAS No. 213478-56-9) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative of 2-oxocyclobutanecarboxylic acid is widely utilized in synthetic chemistry, particularly in the development of novel bioactive molecules. Its molecular formula, C₇H₁₀O₃, and distinct cyclobutane ring structure make it a valuable intermediate in organic synthesis.

The compound's ethyl ester functionality enhances its solubility in organic solvents, making it a preferred choice for reactions requiring mild conditions. Researchers often employ Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester in cycloaddition reactions, where its strained four-membered ring can participate in ring-opening transformations. This property is particularly relevant in the synthesis of complex heterocycles, a hot topic in modern drug discovery.

One of the trending applications of 2-oxocyclobutanecarboxylic acid derivatives lies in their potential as building blocks for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The compound's ability to act as a linker or spacer in bifunctional molecules has sparked interest in the pharmaceutical industry, aligning with the growing demand for innovative therapeutic strategies.

From a spectroscopic perspective, Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester exhibits characteristic IR absorption bands at approximately 1740 cm^-1 (C=O stretch of ester) and 1710 cm^-1 (C=O stretch of ketone). These spectral features are crucial for quality control in synthetic processes. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a molecular weight of 142.15 g/mol.

The stability of this cyclobutane derivative under various conditions has been extensively studied. While the ring strain inherent to cyclobutanes makes them reactive, the ethyl 2-oxocyclobutanecarboxylate demonstrates remarkable stability when stored properly, typically under inert atmosphere at low temperatures. This balance between reactivity and stability makes it particularly valuable in multi-step synthetic sequences.

In the context of green chemistry advancements, researchers are exploring more sustainable routes to synthesize Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester. Recent publications have highlighted enzymatic approaches and catalytic methods that reduce energy consumption and waste generation. These developments respond to the increasing industry focus on environmentally friendly synthetic protocols.

The compound's role in material science has also emerged as an area of interest. The strained cyclobutane ring can impart unique mechanical properties to polymers when incorporated as a monomer. This application aligns with current research trends in high-performance materials, particularly those requiring specific toughness or elasticity characteristics.

Analytical methods for ethyl 2-oxocyclobutanecarboxylate typically involve gas chromatography (GC) or high-performance liquid chromatography (HPLC), with mass spectrometry often used for confirmation. The purity specifications for research-grade material generally exceed 97%, with strict controls on potential impurities that might affect downstream reactions.

From a regulatory perspective, Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester is not currently classified as hazardous under major chemical inventories. However, proper laboratory handling procedures should always be followed, including the use of personal protective equipment and adequate ventilation, in line with standard chemical safety protocols.

The commercial availability of CAS 213478-56-9 has increased in recent years, reflecting its growing importance in chemical research. Multiple specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing trends indicate stable demand within the research community.

Future research directions for 2-oxocyclobutanecarboxylic acid ethyl ester may explore its potential in asymmetric synthesis, leveraging the prochiral nature of the cyclobutane ring. The development of chiral catalysts specific to this scaffold could open new avenues in the synthesis of enantiomerically pure compounds, a critical need in pharmaceutical development.

In summary, Cyclobutanecarboxylic acid, 2-oxo-, ethyl ester represents a versatile and valuable compound in modern synthetic chemistry. Its unique structural features, combined with growing applications in drug discovery and materials science, ensure its continued relevance in chemical research. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as an important tool for chemists exploring the boundaries of molecular design and function.